Cas no 81738-24-1 (beta-Peltoboykinolsaeure)
beta-Peltoboykinolsaeure structure
Product Name:beta-Peltoboykinolsaeure
CAS No:81738-24-1
MF:C30H48O3
MW:456.700329780579
CID:2029958
Update Time:2025-04-21
beta-Peltoboykinolsaeure Chemical and Physical Properties
Names and Identifiers
-
- beta-Peltoboykinolsaeure
- 3beta-Hydroxyolean-12-en-27-oic acid
- beta-Peltoboykinolic acid
- Cornulactic acid
-
- Inchi： 1S/C30H48O3/c1-25(2)14-15-27(5)16-17-30(24(32)33)19(20(27)18-25)8-9-22-28(6)12-11-23(31)26(3,4)21(28)10-13-29(22,30)7/h8,20-23,31H,9-18H2,1-7H3,(H,32,33)
- InChI Key： QGOSJBZFTWGWDU-UHFFFAOYSA-N
- SMILES： CC1(CC2C(CCC3(C4(C(C5(C(CC4)C(C)(C)C(O)CC5)C)CC=C32)C)C(=O)O)(C)CC1)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- XLogP3: 9.869
beta-Peltoboykinolsaeure Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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